5-chloro-N-(2-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide

• Molecular Formula: C19H15Cl2N3OS
• Molecular Weight: 404.3 g/mol
• IUPAC Name: 5-chloro-N-(2-chlorophenyl)-2-[(4-methylphenyl)methylsulfanyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C19H15Cl2N3OS/c1-12-6-8-13(9-7-12)11-26-19-22-10-15(21)17(24-19)18(25)23-16-5-3-2-4-14(16)20/h2-10H,11H2,1H3,(H,23,25)
• InChI Key: DXWDXSWGBISOAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=C(C(=N2)C(=O)NC3=CC=CC=C3Cl)Cl

Description

This compound features a pyrimidine core substituted at position 5 with chlorine, a carboxamide group at position 4 linked to a 2-chlorophenyl moiety, and a sulfanyl group at position 2 attached to a 4-methylbenzyl substituent. Its structure (Figure 1) is critical for interactions with biological targets, with the chlorophenyl and methylbenzyl groups contributing to lipophilicity and steric bulk .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The table below compares key structural features and properties of the target compound with analogs identified in the literature:

Compound Name	Core Structure	Substituents (Position)	Molecular Weight	Key Properties/Activities	Reference ID
Target Compound : 5-chloro-N-(2-chlorophenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide	Pyrimidine	- 5-Cl - 4-Carboxamide (2-chlorophenyl) - 2-Sulfanyl (4-methylbenzyl)	442.34 g/mol	High lipophilicity, potential kinase inhibition
5-Chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide	Pyrimidine	- 2-Sulfanyl (4-fluorobenzyl) - 4-Carboxamide (sulfamoylphenethyl)	507.96 g/mol	Enhanced solubility due to sulfamoyl group; antimicrobial activity
5-Chloro-N-{2-[(4-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-2-(allylsulfanyl)pyrimidine-4-carboxamide	Pyrimidine	- 2-Sulfanyl (allyl) - 4-Carboxamide (benzofuran-methoxyphenyl)	510.94 g/mol	Increased π-π stacking potential; altered metabolic stability
5-Chloro-N-(4-chlorobenzyl)-2-(ethylsulfonyl)-N-(furan-2-ylmethyl)pyrimidine-4-carboxamide	Pyrimidine	- 2-Sulfonyl (ethyl) - 4-Carboxamide (chlorobenzyl-furan)	471.88 g/mol	Electron-withdrawing sulfonyl group; potential cytotoxicity
N-(2-Chlorophenyl)-2-({5-[4-(methylsulfanyl)benzyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide	1,2,4-Triazole	- Triazole core - Sulfanyl (methylsulfanyl benzyl)	473.01 g/mol	Dual sulfanyl groups; antimicrobial activity
4-(2-Chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-sulfanylidene-dihydropyrimidine-5-carboxamide	Dihydropyrimidine	- Non-aromatic pyrimidine - Sulfanylidene, dimethoxyphenyl	443.91 g/mol	Reduced aromaticity; anti-inflammatory potential

Key Findings from Comparative Analysis

Substituent Impact on Solubility: The sulfamoyl group in the fluorobenzyl analog () improves water solubility compared to the target compound’s 4-methylbenzyl group, which prioritizes membrane permeability .

Electronic Effects :

• Sulfonyl substituents () are strongly electron-withdrawing, which may enhance binding to electrophilic targets but reduce cell permeability compared to sulfanyl groups .
• The 2-chlorophenyl group in the target compound facilitates halogen bonding, a feature absent in methoxyphenyl or furan-containing analogs .

Biological Activity: Triazole derivatives () exhibit notable antimicrobial activity due to dual sulfanyl groups and nitrogen-rich cores, whereas the target compound’s pyrimidine core may favor kinase inhibition . Dihydropyrimidine analogs () show anti-inflammatory effects linked to reduced aromaticity and sulfanylidene groups, suggesting divergent therapeutic applications compared to the fully aromatic target compound .

Crystallographic and Structural Insights

• The target compound’s structure was likely resolved using SHELX software (), a standard for small-molecule refinement .
• Intramolecular hydrogen bonding in fluorophenyl pyrimidines () stabilizes conformations critical for target binding, a feature shared with the target compound’s carboxamide group .